Cas no 2228988-06-3 (3,3-difluoro-2-(5-methyl-1,2-oxazol-4-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(5-methyl-1,2-oxazol-4-yl)propan-1-amine
• CAS No: 2228988-06-3
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 6355401
• PubChem ID: 165853281
• Update Time: 2025-10-30

3,3-difluoro-2-(5-methyl-1,2-oxazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(5-methyl-1,2-oxazol-4-yl)propan-1-amine
• 2228988-06-3
• EN300-1948464

• Inchi： 1S/C7H10F2N2O/c1-4-6(3-11-12-4)5(2-10)7(8)9/h3,5,7H,2,10H2,1H3
• InChI Key： OZCBLAAJWKWNGE-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=NOC=1C)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52Ų

Additional information on 3,3-difluoro-2-(5-methyl-1,2-oxazol-4-yl)propan-1-amine

Comprehensive Overview of 3,3-Difluoro-2-(5-methyl-1,2-oxazol-4-yl)propan-1-amine (CAS No. 2228988-06-3)

The compound 3,3-difluoro-2-(5-methyl-1,2-oxazol-4-yl)propan-1-amine (CAS No. 2228988-06-3) is a fluorinated organic molecule featuring a unique structural framework. Its chemical architecture combines a difluoropropan-1-amine backbone with a 5-methyl-1,2-oxazol-4-yl substituent, making it a subject of interest in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances its metabolic stability and bioavailability, aligning with current trends in drug design aimed at improving pharmacokinetic properties.

In recent years, fluorinated compounds like 3,3-difluoro-2-(5-methyl-1,2-oxazol-4-yl)propan-1-amine have gained prominence due to their applications in medicinal chemistry. Researchers are particularly intrigued by its potential as a bioisostere for non-fluorinated analogs, a strategy increasingly adopted to optimize drug candidates. The compound’s oxazole ring further contributes to its versatility, as this heterocycle is frequently employed in the development of small-molecule inhibitors targeting enzymes or receptors.

The synthesis of CAS No. 2228988-06-3 typically involves multi-step organic reactions, including fluorination and heterocycle formation. Advanced techniques such as microwave-assisted synthesis or flow chemistry may be employed to improve yield and efficiency, reflecting the growing demand for sustainable and scalable methodologies. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry ensures precise identification, a critical step for quality control in industrial and academic settings.

From a commercial perspective, 3,3-difluoro-2-(5-methyl-1,2-oxazol-4-yl)propan-1-amine is often sought after by pharmaceutical companies exploring next-generation therapeutics. Its structural motifs are relevant to areas such as central nervous system (CNS) drug development and anti-inflammatory agents, addressing widespread health concerns like neurodegenerative diseases and chronic inflammation. These applications resonate with public interest in innovative treatments, as evidenced by frequent searches for terms like "fluorine in drug discovery" and "oxazole medicinal uses."

Environmental and regulatory considerations also play a role in the compound’s utilization. While not classified as hazardous, its fluorinated nature necessitates careful handling to align with green chemistry principles. Researchers are increasingly investigating biodegradable alternatives to persistent fluorinated compounds, a topic gaining traction in sustainability-focused discussions.

In summary, 3,3-difluoro-2-(5-methyl-1,2-oxazol-4-yl)propan-1-amine exemplifies the intersection of synthetic chemistry and applied life sciences. Its relevance to drug design, material science, and agrochemical innovation underscores its value in contemporary research. As scientific inquiries into fluorinated building blocks and heterocyclic scaffolds continue to expand, this compound is poised to remain a key player in cutting-edge developments.